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Compound of Interest

Compound Name:
4-Bromo-2-methylbenzenesulfonyl

chloride

Cat. No.: B051797 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Bromo-2-methylbenzenesulfonyl
Chloride

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical reagents is paramount for their effective and safe

utilization. This guide provides a detailed overview of the physical properties of 4-Bromo-2-
methylbenzenesulfonyl chloride, a key intermediate in organic synthesis.

Core Physical and Chemical Identifiers
4-Bromo-2-methylbenzenesulfonyl chloride, with CAS number 139937-37-4, is a sulfonyl

chloride derivative of a substituted aromatic compound.[1][2][3] It is primarily utilized in

synthetic organic chemistry, for instance, in the preparation of N-acetyl-2-

carboxybenzenesulfonamides which act as cyclooxygenase-2 (COX-2) inhibitors.[2]

Quantitative Physical Properties
The physical characteristics of 4-Bromo-2-methylbenzenesulfonyl chloride are summarized

in the table below. These properties are crucial for determining appropriate storage, handling,

and reaction conditions.
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Property Value Source(s)

Molecular Formula C₇H₆BrClO₂S [1][2][3]

Molecular Weight 269.54 g/mol [1][3]

Melting Point 62-67 °C [1][2]

Boiling Point 164 °C at 15 mmHg [2]

Density (Predicted) 1.700 ± 0.06 g/cm³ [2]

Appearance White crystalline solid [1][2][4]

Sensitivity Moisture sensitive [2]

Storage Temperature 2-8°C under inert gas [2]

Experimental Protocols
Detailed experimental procedures for the determination of all physical properties are not readily

available in the public domain. However, standard analytical techniques are employed.

Melting Point Determination (General Protocol)
The melting point of a crystalline solid like 4-Bromo-2-methylbenzenesulfonyl chloride is a

key indicator of its purity and is typically determined using a melting point apparatus.

Sample Preparation: A small, dry sample of the crystalline compound is finely crushed and

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the substance first begins to melt and the temperature at which the last solid particle

liquefies are recorded. This range is reported as the melting point. For a pure substance, this

range is typically narrow.

Chemical Reactivity and Applications
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4-Bromo-2-methylbenzenesulfonyl chloride is a reactive compound, primarily used as a

sulfonylating agent in organic synthesis.[5] The sulfonyl chloride functional group is a potent

electrophile, readily undergoing nucleophilic substitution reactions.[4]

A principal application is its reaction with primary or secondary amines to form stable

sulfonamides.[5] This reaction is fundamental in the synthesis of various biologically active

molecules.[6]
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Caption: Synthesis of a sulfonamide from 4-Bromo-2-methylbenzenesulfonyl chloride.

Safety and Handling
4-Bromo-2-methylbenzenesulfonyl chloride is classified as a hazardous substance, causing

severe skin burns and eye damage, and is harmful if swallowed.[1][2] It should be handled with

appropriate personal protective equipment, including gloves, eye protection, and a face shield,

in a well-ventilated area or fume hood.[4] Due to its moisture sensitivity, it should be stored

under an inert atmosphere.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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